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Welcome to the PidPort Technical Support Center. This guide provides researchers, scientists,
and drug development professionals with detailed answers to frequently asked questions and
troubleshooting steps for managing and organizing large datasets within the PidPort platform.

Frequently Asked Questions (FAQSs)
Getting Started with Large Datasets

Q: What is the best way to structure my project when I'm about to upload a large dataset (e.g.,
>500GB of Whole Slide Images)?

A: To ensure efficient data management and collaboration from the outset, we recommend
establishing a clear project structure. Before uploading, create a Data Management Plan
(DMP) that outlines your organizational strategy.[1][2][3] A well-structured project in PidPort
should include:

o A consistent folder hierarchy: Group related files logically. For example, you could structure
your folders by experiment, date, and data type (e.g., /Project_Alpha/Experiment_01_ 2025-
11-20/Raw_Images/).[4]
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» A standardized naming convention for files and folders: A consistent naming scheme helps in
quickly finding and sorting files.[4][5][6] Avoid special characters and spaces; use
underscores instead.[5] A good practice is to include key information such as project name,
experiment type, date, and version number in the filename (e.g.,
ProjectA_LungCancer_Case001_Scanl_v01.svs).

« AREADME.md file in the root directory: This file should describe the project, the data
contained within, and any important context for future users (including yourself).[5]

Q: Are there any file size limitations | should be aware of before uploading to PidPort?

A: While PidPort is designed to handle large files such as Whole Slide Images (WSI), individual
file uploads may be subject to browser or network limitations. For datasets exceeding 100GB,
we recommend using the PidPort Command Line Interface (CLI) Uploader for a more robust
and resumable upload process. If an upload fails, the CLI tool can resume from where it left off,
saving significant time.

Q: What are the FAIR data principles and how can | apply them in PidPort?

A: The FAIR principles are a set of guidelines to make data more reusable and discoverable.
They stand for:

Findable: Data should be easily discoverable by both humans and machines.

Accessible: Data should be retrievable by authorized users.[2]

Interoperable: Data should be able to be combined with other datasets and used by different
applications.[2]

Reusable: Data should be well-described so that it can be used in future studies.[2]
Within PidPort, you can apply these principles by:

e Adding rich metadata to your datasets: Describe the experimental conditions, sample
preparation, and imaging parameters.

» Using standardized vocabularies and ontologies when describing your data.
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o Setting appropriate access permissions to share your data with collaborators or the wider
research community.

Data Organization and Management

Q: How can | keep track of different versions of my datasets within a project?

A: PidPort has built-in version control capabilities. When you upload a file with the same name
as an existing file, you will be prompted to either overwrite the existing file or save it as a new
version. We strongly recommend saving new versions rather than overwriting, as this allows
you to track changes and revert to previous versions if needed.[5] Your file naming convention
should also include version numbers (e.g., _v01, v02).[4]

Q: What is metadata and why is it important for my datasets in PidPort?

A: Metadata is "data about data."[5] It provides context and descriptive information about your
files. In PidPort, you can add metadata tags to your datasets, including information about the
patient (anonymized), sample type, staining protocol, and imaging system used. This is crucial
for:

» Data discovery: Rich metadata makes it easier to search for and find specific datasets.

e Reproducibility: It provides the necessary information for other researchers to understand
and potentially reproduce your experiments.[1]

e Long-term value: Well-documented data is more likely to be reusable in the future.
Q: Can | create custom metadata fields for my project?

A: Yes, PidPort allows project administrators to define custom metadata schemas tailored to
their specific research needs. This ensures that all data uploaded to the project is consistently
annotated with the required information.

Troubleshooting Guides
Data Upload and Integrity Issues

Q: My large dataset upload failed. What are the common causes and how can | fix it?
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A: Large dataset upload failures can be frustrating. Here are some common causes and their
solutions:

Potential Cause Troubleshooting Steps

For large uploads, a stable internet connection
) is crucial. If your connection is unstable, we
Network Interruption _ _
recommend using the PidPort CLI Uploader,

which can resume interrupted uploads.

While PidPort's storage is scalable, your
browser may have upload size limitations. For
files larger than 50GB, the PidPort CLI Uploader

is the recommended method.[7]

File Size Limits

Double-check that the file paths and names in
) your upload script or command are correct and
Incorrect File Path or Name ] )
do not contain any unsupported special

characters.

Check your project's storage quota to ensure
o ] you have enough space for the new dataset.
Insufficient Project Storage o )
Contact your administrator if you need to

increase the quota.

Q: I've uploaded my data, but some files appear to be corrupted. What should | do?

A: Data corruption can occur during transfer. To mitigate this, PidPort automatically performs a
checksum verification on all uploaded files. If a file is flagged as corrupted, you will be notified.
You can also manually verify file integrity by comparing the checksum of the uploaded file with
your local copy. If corruption is confirmed, please re-upload the affected files.

Data Organization and Accessibility

Q: I'm having trouble finding a specific dataset within my project. What are some best practices
for data discovery?

A: To improve data findability in PidPort, leverage the platform's search and filtering
capabilities. Ensure that you and your team are consistently applying metadata tags to all
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datasets. You can search by filename, metadata tags, and even annotations within images. A
well-defined folder structure and naming convention will also significantly aid in browsing and
locating your data.[4][5][6]

Q: A collaborator is unable to access a dataset | shared with them. How do | check and
manage permissions?

A: Access issues are typically related to permissions settings. In PidPort, you can manage
permissions at the project, folder, and individual file level. To resolve this:

Navigate to the dataset in question.

Click on the "Share" or "Permissions" button.

Verify that your collaborator's email address is listed and that they have the appropriate
access level (e.g., "Viewer" or "Editor").

If they are not listed, add them and set the desired permission level.

Experimental Protocols

Protocol: Whole Slide Image (WSI) Staining for PD-L1
Immunohistochemistry

This protocol outlines the methodology for staining tissue samples for the PD-L1 protein, a
common biomarker in cancer research.

o Tissue Preparation: Formalin-fixed, paraffin-embedded (FFPE) tissue sections (4-5 um) are
mounted on positively charged glass slides.

o Deparaffinization and Rehydration: Slides are deparaffinized in xylene and rehydrated
through a series of graded ethanol washes.

o Antigen Retrieval: Heat-induced epitope retrieval (HIER) is performed using a citrate buffer
(pH 6.0) in a pressure cooker for 20 minutes.

» Staining: Slides are stained with a primary antibody against PD-L1 (e.g., clone 22C3) for 60
minutes at room temperature.
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» Detection: A polymer-based detection system with a horseradish peroxidase (HRP) enzyme
is used, followed by a diaminobenzidine (DAB) chromogen, resulting in a brown precipitate
at the site of the target antigen.

o Counterstaining: Slides are counterstained with hematoxylin to visualize cell nuclei.

» Dehydration and Mounting: Slides are dehydrated through graded ethanol and xylene
washes and mounted with a permanent mounting medium.

e Scanning: Slides are digitized using a high-resolution whole slide scanner at 40x
magnification to create the WSI.

Visualizations
Experimental Workflow: From Sample to Analysis in
PidPort

The following diagram illustrates the typical workflow for a research project utilizing PidPort for
managing and analyzing WSI data.

Wet Lab PidPort Platform Collaboration & Reporting
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Caption: A diagram illustrating the experimental workflow from sample preparation to
collaborative analysis within PidPort.

Signaling Pathway: Simplified PD-1/PD-L1 Axis

This diagram shows a simplified representation of the PD-1/PD-L1 signaling pathway, which is
a key target in cancer immunotherapy.
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Caption: A simplified diagram of the PD-1/PD-L1 signaling pathway, a crucial interaction in
immuno-oncology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://researchdataservice.illinois.edu/data-organization/
https://researchdataservice.illinois.edu/data-organization/
https://library.ucsd.edu/research-and-collections/research-data/plan-and-manage/data-management-best-practices.html
https://communities.springernature.com/posts/help-my-data-are-too-large-to-share
https://www.benchchem.com/product/b12812309/docs#pidport-technical-support-center-managing-and-organizing-large-datasets
https://www.benchchem.com/product/b12812309/docs#pidport-technical-support-center-managing-and-organizing-large-datasets
https://www.benchchem.com/product/b12812309/docs#pidport-technical-support-center-managing-and-organizing-large-datasets
https://www.benchchem.com/product/b12812309/docs#pidport-technical-support-center-managing-and-organizing-large-datasets
https://www.benchchem.com/product/b12812309?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12812309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12812309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

